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Compound of Interest

Compound Name:
3-Hydroxy-5-methylfuran-2-

carboxylic acid

CAS No.: 89808-53-7

Cat. No.: B14373065

Get Quote

Executive Summary & Molecule Context[1][2][3][4]
[5]
3-Hydroxy-5-methylfuran-2-carboxylic acid is a small molecule furan derivative featuring a

carboxylic acid at position C2, a hydroxyl group at C3, and a methyl group at C5. Its structural

motif places it at the intersection of two critical biological classes:

GPR35 Ligands: Furan-2-carboxylic acids are privileged scaffolds for G-protein coupled

receptor 35 (GPR35), an orphan receptor involved in inflammation, pain, and hypoxia.

Uremic Retention Solutes: Structurally analogous to CMPF, this molecule is a candidate for

accumulation in renal failure, potentially interacting with Organic Anion Transporters (OATs).

Critical Chemical Note: The 3-hydroxyfuran moiety is prone to keto-enol tautomerism. In

aqueous solution, this molecule may exist in equilibrium with its furanone forms (e.g., 5-methyl-

3-oxo-2,3-dihydrofuran-2-carboxylic acid). Assay buffers must be pH-stabilized to ensure

consistent speciation.
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Primary Assay: GPR35 Agonism (Gi/o Signaling)
Rationale: GPR35 is the primary target for furan-2-carboxylic acid derivatives. While Kynurenic

acid is the endogenous ligand, furan derivatives often show nanomolar potency. Activation of

GPR35 triggers G

coupling, leading to the inhibition of adenylate cyclase (cAMP reduction) and the recruitment of

-arrestin.

Protocol A: Dynamic Mass Redistribution (DMR) Assay
This label-free assay is preferred for detecting holistic cellular responses (cytoskeletal

rearrangement) typical of GPR35 activation.

Materials:

Cell Line: HT-29 (endogenous GPR35 expression) or CHO-K1 stably transfected with

hGPR35.

Reagents: 3-Hydroxy-5-methylfuran-2-carboxylic acid (Test Compound), Zaprinast

(Positive Control), DMSO (Vehicle).

Instrument: Corning Epic® System or EnSpire® Multimode Plate Reader.

Step-by-Step Methodology:

Cell Seeding: Seed HT-29 cells at a density of 15,000 cells/well in a 384-well fibronectin-

coated biosensor microplate.

Equilibration: Culture cells for 20–24 hours at 37°C, 5% CO₂. Prior to assay, wash cells 3x

with HBSS/HEPES buffer (pH 7.4) and equilibrate in the reader for 1 hour to establish a

stable baseline.

Compound Preparation: Dissolve the test compound in DMSO to 10 mM. Prepare a 10-point

serial dilution (1 nM to 100

M) in assay buffer (Final DMSO < 0.5%).
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Stimulation: Inject the compound into the biosensor plate.

Data Acquisition: Monitor the wavelength shift (pm) in real-time for 60 minutes.

Analysis: Calculate the Area Under the Curve (AUC) for the first 20 minutes. Plot dose-

response curves to determine EC

.

Self-Validation Criteria:

Z'-Factor: Must be > 0.5 using Zaprinast (10

M) as the high control.

Specificity Check: Pre-treat cells with the GPR35 antagonist ML-145 (1

M) for 15 minutes. The signal from the test compound must be abolished to confirm GPR35
specificity.

Visualizing the GPR35 Pathway
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Figure 1: GPR35 signaling cascade triggered by furan-carboxylic acid ligands. The primary

readout is the reduction of cAMP or the recruitment of

-arrestin.

Secondary Assay: Renal Transporter Interaction
(OAT1/OAT3)
Rationale: Furan-carboxylic acids are organic anions. Their clearance (or accumulation in

kidney disease) is governed by Organic Anion Transporters (OAT1/SLC22A6 and

OAT3/SLC22A8). This assay determines if your molecule is a substrate or inhibitor, which is

critical for predicting uremic toxicity.
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Protocol B: Competitive Inhibition of 6-
Carboxyfluorescein Uptake
Materials:

Cell Line: HEK293-OAT1 and HEK293-OAT3 (overexpressing cells).

Tracer: 6-Carboxyfluorescein (6-CF) (Fluorescent substrate for OATs).

Inhibitor Control: Probenecid.

Step-by-Step Methodology:

Seeding: Plate HEK293-OAT cells in poly-D-lysine coated 96-well black plates (50,000

cells/well). Incubate 24 hours.

Buffer Prep: Prepare Transport Buffer (HBSS + 10 mM HEPES, pH 7.4).

Dosing: Remove culture medium. Add 50

L of Transport Buffer containing the Test Compound (Range: 0.1

M – 1000

M).

Tracer Addition: Immediately add 50

L of 6-CF (Final concentration: 10

M).

Incubation: Incubate for 10 minutes at 37°C (Linear uptake phase).

Termination: Aspirate buffer and wash cells 3x with ice-cold PBS to stop transport.

Lysis & Read: Lyse cells with 100

L 0.1N NaOH. Read fluorescence (Ex/Em: 490/520 nm).
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Data Analysis: Calculate % Inhibition relative to vehicle control.

Fit data to the Hill equation to determine IC

.

Tertiary Assay: Redox Activity & Cytotoxicity
Rationale: The C3-hydroxyl group on the furan ring is electrochemically active. It can act as an

antioxidant (scavenging ROS) or a pro-oxidant (generating quinones). This dual nature must be

profiled using a ROS-sensitive probe.

Protocol C: H2DCFDA Cellular ROS Assay
Materials:

Cell Line: HK-2 (Human Kidney Proximal Tubule cells) - Relevant for renal toxicity.

Probe: H2DCFDA (2',7'-dichlorodihydrofluorescein diacetate).

Positive Control: H₂O₂ (100

M) or Menadione.

Step-by-Step Methodology:

Staining: Seed HK-2 cells (10,000/well). The next day, wash and load cells with 10

M H2DCFDA in serum-free media for 30 minutes at 37°C.

Wash: Remove loading buffer and wash 1x with PBS.

Treatment: Add Test Compound (10–100

M) in complete media.

Kinetics: Measure fluorescence (Ex/Em: 485/535 nm) every 15 minutes for 2 hours.

Interpretation:

Increase in Signal > Control: Pro-oxidant activity (Potential toxicity).
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Decrease in Signal (vs H₂O₂ challenge): Antioxidant activity (Potential therapeutic benefit).

Data Presentation & Interpretation
Table 1: Expected Assay Outcomes & Biological Significance

Assay Type Parameter
Result
Interpretation

Clinical/Research
Implication

GPR35 DMR
EC

(Potency)

< 1

M

Potent Agonist.

Potential anti-

inflammatory or anti-

nociceptive agent.

OAT1/3 Uptake
IC

(Inhibition)

< 10

M

High affinity

transporter interaction.

Risk of drug-drug

interactions or

accumulation in CKD.

ROS (HK-2) RFU Change Decrease

Antioxidant. Potential

cytoprotective

metabolite.

ROS (HK-2) RFU Change Increase

Pro-oxidant. Potential

mechanism for uremic

toxicity.[1][2][3][4]
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Figure 2: Renal handling of organic anion furan derivatives. Accumulation in the proximal

tubule cell via OATs can lead to local toxicity if the molecule exhibits pro-oxidant properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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